Cas no 196512-99-9 (2-Benzofurancarbonitrile,2-ethyl-2,3-dihydro-)

• Product Name: 2-Benzofurancarbonitrile,2-ethyl-2,3-dihydro-
• CAS No: 196512-99-9
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 98287
• PubChem ID: 15296982
• Update Time: 2025-04-18

2-Benzofurancarbonitrile,2-ethyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarbonitrile,2-ethyl-2,3-dihydro-
• 2-Ethyl-2,3-dihydro-1-benzofuran-2-carbonitrile
• (+)-2-Ethyl-2,3-dihydro-2-cyanobenzofuran
• 1H-Perimidine,2-ethyl-2,3-dihydro-2-methyl-
• 2,3-dihydro-2-ethyl-2-methylperimidine
• 2,3-dihydro-2-ethylbenzo[b]furan-2-carbonitrile
• 2-ethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid nitrile
• 2-ETHYL-2,3-DIHYDRO-2-METHYL-1H-PYRIMIDINE
• 2-Ethyl-2-methyl-2,3-di
• 2-ethyl-2-methyl-2,3-dihydro-1H-perimidine
• 2-Methyl-2-aethyl-2,3-dihydroperimidin
• 2-Methyl-2-ethyl-2,3-dihydroperimidine
• AG-F-52779
• SCHEMBL7415637
• AKOS015909842
• 196512-99-9

• Inchi： 1S/C11H11NO/c1-2-11(8-12)7-9-5-3-4-6-10(9)13-11/h3-6H,2,7H2,1H3
• InChI Key： URYZSPIYMNYXSS-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC1(C#N)CC

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02